Cas no 870606-36-3 (3-ethyl-4-fluoroaniline)

• Product Name: 3-ethyl-4-fluoroaniline
• CAS No: 870606-36-3
• MF: C₈H₁₀FN
• MW: 139.170105457306
• CID: 3360426
• PubChem ID: 20714340
• Update Time: 2025-10-29

3-ethyl-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 3-ETHYL-4-FLUORO-
• 3-ethyl-4-fluoroaniline
• 3-Ethyl-4-fluorobenzenamine (ACI)
• LACCCHKDZYEEGI-UHFFFAOYSA-N
• AKOS040767211
• 3-ethyl-4-fluoro-aniline
• EN300-171339
• DB-411037
• 870606-36-3
• 3-ethyl-4-fluorobenzenamine
• G63167
• SCHEMBL1467075

• Inchi： 1S/C8H10FN/c1-2-6-5-7(10)3-4-8(6)9/h3-5H,2,10H2,1H3
• InChI Key： LACCCHKDZYEEGI-UHFFFAOYSA-N
• SMILES： FC1C(CC)=CC(N)=CC=1

Computed Properties

• Exact Mass: 139.079727485g/mol
• Monoisotopic Mass: 139.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-ethyl-4-fluoroaniline

3-Ethyl-4-Fluoroaniline: A Comprehensive Overview

3-Ethyl-4-fluoroaniline, also known by its CAS number CAS No. 870606-36-3, is a versatile aromatic amine compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an ethyl group and a fluorine atom at specific positions on the aniline backbone. The presence of these substituents imparts distinctive electronic and steric properties, making it a valuable building block in organic synthesis and material development.

The synthesis of 3-ethyl-4-fluoroaniline typically involves multi-step processes, often starting from aniline derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the ethyl and fluorine substituents with high precision. These methods not only enhance the purity of the final product but also align with the growing demand for sustainable chemical processes.

In terms of physical properties, 3-ethyl-4-fluoroaniline exhibits a melting point of approximately 125°C and a boiling point around 285°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various solution-based reactions. The compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicating potential applications in optoelectronic materials.

The electronic structure of 3-ethyl-4-fluoroaniline has been extensively studied using computational chemistry techniques. Density functional theory (DFT) calculations have shown that the fluorine atom introduces electron-withdrawing effects, while the ethyl group provides steric bulk and electron-donating capabilities. This balance of electronic interactions makes the compound suitable for applications in both donor and acceptor roles within molecular systems.

One of the most promising areas for 3-ethyl-4-fluoroaniline is its application in organic electronics. Recent studies have demonstrated its ability to act as a dopant in polymer-based semiconductors, enhancing charge transport properties. For example, when incorporated into poly(ethylene dioxythiophene):poly(styrene sulfonate) (PEDOT:PSS), it significantly improves the conductivity and stability of the material under ambient conditions.

In addition to electronics, 3-ethyl-4-fluoroaniline has found utility in pharmaceutical research. Its unique structure allows for interactions with various biological targets, making it a candidate for drug design. Researchers have explored its potential as a kinase inhibitor and have reported promising results in preliminary assays against cancer cell lines.

The environmental impact of 3-Ethyl-4-fluoroaniline has also been a topic of interest. Studies on its biodegradation pathways suggest that it undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in natural ecosystems. This property is particularly important for industrial applications where environmental safety is a priority.

In conclusion, CAS No 870606-36-3, or 3-Ethyl-4-fluoroaniline, stands out as a multifaceted compound with applications spanning organic electronics, pharmaceuticals, and materials science. Its unique chemical properties and recent advancements in synthesis techniques continue to drive innovation across diverse research domains.